Aluminum
Aluminum
Aluminum is the most abundant metal in the earth's crust. It is always found combined with other elements such as oxygen, silicon, and fluorine. Aluminum as the metal is obtained from aluminum-containing minerals. Small amounts of aluminum can be found dissolved in water. Aluminum metal is light in weight and silvery-white in appearance. Aluminum is used for beverage cans, pots and pans, airplanes, siding and roofing, and foil. Aluminum is often mixed with small amounts of other metals to form aluminum alloys, which are stronger and harder. Aluminum compounds have many different uses, for example, as alums in water-treatment and alumina in abrasives and furnace linings. They are also found in consumer products such as antacids, astringents, buffered aspirin, food additives, and antiperspirants.
Aluminum powder, coated appears as a light gray or silver powdered metal. Easily ignited; burns with an intense flame.
Aluminum powder, pyrophoric appears as a light gray or silvery colored powdered metal.
Aluminum powder, uncoated appears as a light gray solid. Denser than water. Contact may burn skin, eyes, and mucous membranes. May be toxic by ingestion, inhalation and skin absorption. Used to make other chemicals.
Aluminum metal held above melting point of 1220 °F (660 °C) for ease in handling. Cools and solidifies if released. Contact causes thermal burns. Plastic or rubber may melt or lose strength upon contact. Protective equipment designed for chemical exposure only is not effective against direct contact. Take care walking on the surface of a spill to avoid stepping into a pocket of molten aluminum below the crust. Do not attempt to remove aluminum impregnated clothing because of the danger of tearing flesh if there has been a burn.
Aluminium(0) is an elemental aluminium.
A metallic element that has the atomic number 13, atomic symbol Al, and atomic weight 26.98.
Aluminum is a metallic element in the boron group with atomic symbol Al, atomic number 13, and atomic weight 27.
Aluminium is a mineral with formula of Al. The corresponding IMA (International Mineralogical Association) number is IMA1980-085a. The IMA symbol is Al.
aluminum is a mineral.
Aluminium is a soft, lightweight metal with appearance ranging from silvery to dull gray, depending on the surface roughness. Data indicate that aluminum contaminates much of the raw material used to manufacture solutions used for intravenous nutritional support of hospitalized and ambulatory patients, and that pharmaceutical manufacturers have only recently obtained the technology necessary to detect aluminum contamination of their products. As a result, aluminum bypassed normal barriers and entered the blood, accumulating in tissues such as bone, liver and the central nervous system with toxic consequences. Now that the FDA has finally issued a rule governing aluminum contamination in these solutions, manufacturers will need to develop methods to minimize such contamination; scientists should also realize that when data they obtain indicate a serious problem in the manufacturing sector they should be sure that the problem is properly addressed. Physiologically, this metal/element. exists as an ion in the body. (A7725).
Aluminum powder, coated appears as a light gray or silver powdered metal. Easily ignited; burns with an intense flame.
Aluminum powder, pyrophoric appears as a light gray or silvery colored powdered metal.
Aluminum powder, uncoated appears as a light gray solid. Denser than water. Contact may burn skin, eyes, and mucous membranes. May be toxic by ingestion, inhalation and skin absorption. Used to make other chemicals.
Aluminum metal held above melting point of 1220 °F (660 °C) for ease in handling. Cools and solidifies if released. Contact causes thermal burns. Plastic or rubber may melt or lose strength upon contact. Protective equipment designed for chemical exposure only is not effective against direct contact. Take care walking on the surface of a spill to avoid stepping into a pocket of molten aluminum below the crust. Do not attempt to remove aluminum impregnated clothing because of the danger of tearing flesh if there has been a burn.
Aluminium(0) is an elemental aluminium.
A metallic element that has the atomic number 13, atomic symbol Al, and atomic weight 26.98.
Aluminum is a metallic element in the boron group with atomic symbol Al, atomic number 13, and atomic weight 27.
Aluminium is a mineral with formula of Al. The corresponding IMA (International Mineralogical Association) number is IMA1980-085a. The IMA symbol is Al.
aluminum is a mineral.
Aluminium is a soft, lightweight metal with appearance ranging from silvery to dull gray, depending on the surface roughness. Data indicate that aluminum contaminates much of the raw material used to manufacture solutions used for intravenous nutritional support of hospitalized and ambulatory patients, and that pharmaceutical manufacturers have only recently obtained the technology necessary to detect aluminum contamination of their products. As a result, aluminum bypassed normal barriers and entered the blood, accumulating in tissues such as bone, liver and the central nervous system with toxic consequences. Now that the FDA has finally issued a rule governing aluminum contamination in these solutions, manufacturers will need to develop methods to minimize such contamination; scientists should also realize that when data they obtain indicate a serious problem in the manufacturing sector they should be sure that the problem is properly addressed. Physiologically, this metal/element. exists as an ion in the body. (A7725).
Brand Name:
Vulcanchem
CAS No.:
7429-90-5
VCID:
VC21197069
InChI:
InChI=1S/Al
SMILES:
[Al]
Molecular Formula:
Al
Molecular Weight:
26.981538 g/mol
Aluminum
CAS No.: 7429-90-5
Cat. No.: VC21197069
Molecular Formula: Al
Molecular Weight: 26.981538 g/mol
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Specification
| Description | Aluminum is the most abundant metal in the earth's crust. It is always found combined with other elements such as oxygen, silicon, and fluorine. Aluminum as the metal is obtained from aluminum-containing minerals. Small amounts of aluminum can be found dissolved in water. Aluminum metal is light in weight and silvery-white in appearance. Aluminum is used for beverage cans, pots and pans, airplanes, siding and roofing, and foil. Aluminum is often mixed with small amounts of other metals to form aluminum alloys, which are stronger and harder. Aluminum compounds have many different uses, for example, as alums in water-treatment and alumina in abrasives and furnace linings. They are also found in consumer products such as antacids, astringents, buffered aspirin, food additives, and antiperspirants. Aluminum powder, coated appears as a light gray or silver powdered metal. Easily ignited; burns with an intense flame. Aluminum powder, pyrophoric appears as a light gray or silvery colored powdered metal. Aluminum powder, uncoated appears as a light gray solid. Denser than water. Contact may burn skin, eyes, and mucous membranes. May be toxic by ingestion, inhalation and skin absorption. Used to make other chemicals. Aluminum metal held above melting point of 1220 °F (660 °C) for ease in handling. Cools and solidifies if released. Contact causes thermal burns. Plastic or rubber may melt or lose strength upon contact. Protective equipment designed for chemical exposure only is not effective against direct contact. Take care walking on the surface of a spill to avoid stepping into a pocket of molten aluminum below the crust. Do not attempt to remove aluminum impregnated clothing because of the danger of tearing flesh if there has been a burn. Aluminium(0) is an elemental aluminium. A metallic element that has the atomic number 13, atomic symbol Al, and atomic weight 26.98. Aluminum is a metallic element in the boron group with atomic symbol Al, atomic number 13, and atomic weight 27. Aluminium is a mineral with formula of Al. The corresponding IMA (International Mineralogical Association) number is IMA1980-085a. The IMA symbol is Al. aluminum is a mineral. Aluminium is a soft, lightweight metal with appearance ranging from silvery to dull gray, depending on the surface roughness. Data indicate that aluminum contaminates much of the raw material used to manufacture solutions used for intravenous nutritional support of hospitalized and ambulatory patients, and that pharmaceutical manufacturers have only recently obtained the technology necessary to detect aluminum contamination of their products. As a result, aluminum bypassed normal barriers and entered the blood, accumulating in tissues such as bone, liver and the central nervous system with toxic consequences. Now that the FDA has finally issued a rule governing aluminum contamination in these solutions, manufacturers will need to develop methods to minimize such contamination; scientists should also realize that when data they obtain indicate a serious problem in the manufacturing sector they should be sure that the problem is properly addressed. Physiologically, this metal/element. exists as an ion in the body. (A7725). |
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| CAS No. | 7429-90-5 |
| Molecular Formula | Al |
| Molecular Weight | 26.981538 g/mol |
| IUPAC Name | aluminum |
| Standard InChI | InChI=1S/Al |
| Standard InChI Key | XAGFODPZIPBFFR-UHFFFAOYSA-N |
| Impurities | Impurities: Silicon, iron, titanium, and vanadium Other impurities: carbides of aluminum and iron, and the nitrides of aluminum and iron Aluminas in general commerce that are used for smelting of metal presently contain over 99% aluminum oxides. The generally accepted levels of chemical impurities are under 0.005% of iron, titanium, zinc and sodium oxides, titanium dioxide, and vanadium and phosphorous pentoxides; crystalline silica dioxide content generally ranges between 0.01 and 0.02%. |
| SMILES | [Al] |
| Canonical SMILES | [Al] |
| Boiling Point | 4221 °F at 760 mmHg (NIOSH, 2024) 2327 °C 4221 °F |
| Colorform | Tin-white, malleable, ductile metal, with somewhat bluish tint Silver white ductile metal, cubic Crystalline solid Silvery-white, malleable, ductile ... metal. |
| Melting Point | 1220 °F (NIOSH, 2024) 1220 ° F 660 °C 1220 °F |
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